Cas no 375-26-8 (2,3-Dibromooctafluorobutane)

• Product Name: 2,3-Dibromooctafluorobutane
• CAS No: 375-26-8
• MF: C₄Br₂F₈
• MW: 359.838027954102
• MDL: MFCD00040100
• CID: 294221
• PubChem ID: 2778233
• Update Time: 2025-11-01

2,3-Dibromooctafluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,2,3-dibromo-1,1,1,2,3,4,4,4-octafluoro-
• 2,3-dibromo-1,1,1,2,3,4,4,4-octafluorobutane
• 2,3-DibroMooctafluorobutane
• 2,3,5,6-TETRAMETHYLPHENYLZINC IODIDE
• 2,3-dibromo-1,1,1,2,3,4,4,4-octafluoro-butane
• 2,3-Dibrom-octafluor-butan
• 2,3-Dibrom-oktafluor-butan
• 2,3-dibromo-octafluorobutane
• PC2484
• WDEZAGXZUSQBLW-UHFFFAOYSA-N
• 2,3-dibromoperfluorobutane
• FT-0632057
• SCHEMBL3893396
• AKOS015833898
• MFCD00040100
• 375-26-8
• DTXSID30380822
• DB-049126
• 2,3-Dibromooctafluorobutane

• MDL： MFCD00040100
• Inchi： 1S/C4Br2F8/c5-1(7,3(9,10)11)2(6,8)4(12,13)14
• InChI Key： WDEZAGXZUSQBLW-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)(C(C(F)(F)F)(F)Br)F

Computed Properties

• Exact Mass: 357.82400
• Monoisotopic Mass: 357.82390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.267
• Boiling Point: 96°C
• Flash Point: 9.9°C
• Refractive Index: 1.3538
• PSA: 0.00000
• LogP: 4.23240

2,3-Dibromooctafluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 2,3-Dibromooctafluorobutane

Comprehensive Guide to 2,3-Dibromooctafluorobutane (CAS No. 375-26-8): Properties, Applications, and Industry Insights

2,3-Dibromooctafluorobutane (CAS No. 375-26-8) is a fluorinated organic compound widely recognized for its unique chemical properties and versatility in industrial applications. This halogenated hydrocarbon, characterized by its high thermal stability and low global warming potential (GWP), has garnered significant attention in sectors such as electronics, aerospace, and specialty chemicals. As industries increasingly prioritize sustainable alternatives to traditional solvents, 2,3-Dibromooctafluorobutane emerges as a candidate for environmentally conscious formulations.

The molecular structure of 2,3-Dibromooctafluorobutane features two bromine atoms and eight fluorine atoms bonded to a butane backbone, contributing to its non-flammability and chemical inertness. These traits make it suitable for applications requiring high-performance fluids, such as heat transfer media or dielectric coatings. Recent studies highlight its potential in next-generation cooling systems, aligning with the growing demand for energy-efficient technologies in data centers and electric vehicles.

From an environmental perspective, 2,3-Dibromooctafluorobutane is often compared to other fluorocarbons in terms of ozone depletion potential (ODP) and atmospheric lifetime. Regulatory frameworks like the Montreal Protocol and REACH have spurred research into its ecological footprint, with manufacturers focusing on closed-loop recycling systems to minimize emissions. This aligns with the broader industry shift toward circular economy principles.

In the electronics sector, 2,3-Dibromooctafluorobutane is valued for its precision cleaning capabilities, particularly in semiconductor fabrication where residue-free surfaces are critical. Its compatibility with delicate components addresses common pain points in microelectronics assembly, a topic frequently searched by engineers optimizing production workflows. Additionally, its role in 3D printing support materials has been explored, catering to the rapid growth of additive manufacturing.

Safety protocols for handling 2,3-Dibromooctafluorobutane emphasize proper ventilation and personal protective equipment (PPE), reflecting general workplace safety trends. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, which typically recommend cool, dry environments away from incompatible substances. These precautions mirror broader industrial concerns about chemical stewardship and operational safety.

Market analysts note increasing R&D investments in fluorinated compounds, with 2,3-Dibromooctafluorobutane positioned as part of the innovation pipeline for green chemistry solutions. Patent filings reveal novel applications in pharmaceutical intermediates and specialty lubricants, responding to niche demands in high-tech industries. Such developments frequently appear in searches related to advanced material science breakthroughs.

Quality control standards for 2,3-Dibromooctafluorobutane typically involve gas chromatography (GC) analysis to verify purity levels exceeding 98%. Suppliers often highlight batch-to-batch consistency as a key differentiator, addressing end-user requirements for process repeatability in precision applications. This focus on quality assurance resonates with current manufacturing trends toward Industry 4.0 standardization.

As research continues, 2,3-Dibromooctafluorobutane demonstrates potential in emerging fields like carbon capture and hydrogen storage—topics generating substantial interest in renewable energy forums. Its molecular properties are being evaluated for gas separation membranes, contributing to decarbonization efforts. These applications position the compound as relevant to clean technology discussions.

In summary, 2,3-Dibromooctafluorobutane (CAS No. 375-26-8) represents a multifaceted solution for modern industrial challenges. Its balance of performance characteristics and evolving regulatory compliance makes it a compound of interest across multiple high-growth sectors. Ongoing innovation ensures its relevance in addressing key questions about sustainable materials and technical efficiency—themes dominating contemporary chemical industry dialogues.